79-03-8

Propionyl chloride

In Stock

• CAS RN:
• 79-03-8

• Formula:
• C3H5ClO

• InChI:
• InChI=1S/C3H5ClO/c1-2-3(4)5/h2H2,1H3

• InChIKey:
• RZWZRACFZGVKFM-UHFFFAOYSA-N

• Propionyl chloride appears as a colorless liquid with a pungent odor. Corrosive and very irritating to skin and eyes. Used to make other chemicals.

4,4,5,5,6,6,6-Heptafluorohex-2-en-1-ol

In Stock

• CAS RN:
• 679-03-8

• Formula:
• C6H5F7O

• InChI:
• InChI=1S/C6H5F7O/c7-4(8,2-1-3-14)5(9,10)6(11,12)13/h1-2,14H,3H2/b2-1+

• InChIKey:
• FJRYHIWIYHYOTE-OWOJBTEDSA-N

• 4,4,5,5,6,6,6-Heptafluorohex-2-en-1-ol is a useful research compound. Its molecular formula is C6H5F7O and its molecular weight is 226.09 g/mol. The purity is usually 95%.

N-(2,5-dimethylphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide

In Stock

• CAS RN:
• 5679-03-8

• Formula:
• C28H28N2O5

• InChI:
• InChI=1S/C28H28N2O5/c1-17-10-11-18(2)23(12-17)30(16-21-13-19-8-6-7-9-22(19)29-27(21)31)28(32)20-14-24(33-3)26(35-5)25(15-20)34-4/h6-15H,16H2,1-5H3,(H,29,31)

• InChIKey:
• LDHNETHAGSHNJT-UHFFFAOYSA-N

• N-(2,5-dimethylphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C28H28N2O5 and its molecular weight is 472.5 g/mol. The purity is usually 95%.

1-[6-(6-Acetyl-1,2-dihydroacenaphthylen-5-yl)-1,2-dihydroacenaphthylen-5-yl]ethanone

In Stock

• CAS RN:
• 21879-03-8

• Formula:
• C28H22O2

• InChI:
• InChI=1S/C28H22O2/c1-15(29)21-11-7-17-3-5-19-9-13-23(27(21)25(17)19)24-14-10-20-6-4-18-8-12-22(16(2)30)28(24)26(18)20/h7-14H,3-6H2,1-2H3

• InChIKey:
• XXCZIJRSDSZOPY-UHFFFAOYSA-N

• 1-[6-(6-Acetyl-1,2-dihydroacenaphthylen-5-yl)-1,2-dihydroacenaphthylen-5-yl]ethanone is a useful research compound. Its molecular formula is C28H22O2 and its molecular weight is 390.482. The purity is usually 95%.

2-Butenenitrile, 4-bromo-

In Stock

• CAS RN:
• 42879-03-8

• Formula:
• C4H4BrN

• InChI:
• InChI=1S/C4H4BrN/c5-3-1-2-4-6/h1-2H,3H2

• InChIKey:
• DNQQWHOUZPHKMD-UHFFFAOYSA-N

• 2-Butenenitrile, 4-bromo- is a useful research compound. Its molecular formula is C4H4BrN and its molecular weight is 145.99 g/mol. The purity is usually 95%.

7-(2-chlorobenzyl)-1,3-dimethyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione

Usually In Stock

• CAS RN:
• 372979-03-8

• Formula:
• C22H21ClN4O2S

• InChI:
• InChI=1S/C22H21ClN4O2S/c1-25-19-18(20(28)26(2)22(25)29)27(14-16-10-6-7-11-17(16)23)21(24-19)30-13-12-15-8-4-3-5-9-15/h3-11H,12-14H2,1-2H3

• InChIKey:
• OCHUUWUNQCBWPB-UHFFFAOYSA-N

• 7-(2-chlorobenzyl)-1,3-dimethyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C22H21ClN4O2S and its molecular weight is 440.95. The purity is usually 95%.

4-(2-(4-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-bis(2-methoxyethyl)benzenesulfonamide

In Stock

• CAS RN:
• 851979-03-8

• Formula:
• C20H23FN4O5S2

• InChI:
• InChI=1S/C20H23FN4O5S2/c1-29-12-10-25(11-13-30-2)32(27,28)15-8-6-14(7-9-15)19(26)23-24-20-22-18-16(21)4-3-5-17(18)31-20/h3-9H,10-13H2,1-2H3,(H,22,24)(H,23,26)

• InChIKey:
• RVFRXTCMUMOLJQ-UHFFFAOYSA-N

• 4-(2-(4-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-bis(2-methoxyethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H23FN4O5S2 and its molecular weight is 482.55. The purity is usually 95%.

4-(6-Chloro-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate

In Stock

• CAS RN:
• 869079-03-8

• Formula:
• C23H16ClNO7

• InChI:
• InChI=1S/C23H16ClNO7/c24-14-1-4-19-13(9-14)10-18(22(27)32-19)17-12-21(26)31-20-11-15(2-3-16(17)20)30-23(28)25-5-7-29-8-6-25/h1-4,9-12H,5-8H2

• InChIKey:
• MUOQHZCJHHIDQC-UHFFFAOYSA-N

• 4-(6-Chloro-2-oxochromen-3-yl)-2-oxochromen-7-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C23H16ClNO7 and its molecular weight is 453.83. The purity is usually 95%.

N-(3',4'-dichloro-5-fluorobiphenyl-2-yl)acetamide

• CAS RN:
• 877179-03-8

• Formula:
• C14H10Cl2FNO

• InChI:
• InChI=1S/C14H10Cl2FNO/c1-8(19)18-14-5-3-10(17)7-11(14)9-2-4-12(15)13(16)6-9/h2-7H,1H3,(H,18,19)

• InChIKey:
• AXJVTIXMCNXNFH-UHFFFAOYSA-N

• N-(3',4'-dichloro-5-fluorobiphenyl-2-yl)acetamide is a useful research compound. Its molecular formula is C14H10Cl2FNO and its molecular weight is 298.1 g/mol. The purity is usually 95%.

N-[4-[5-(acetamidomethyl)thiophen-2-yl]-1,3-thiazol-2-yl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide

Usually In Stock

• CAS RN:
• 877979-03-8

• Formula:
• C21H22N4O4S3

• InChI:
• InChI=1S/C21H22N4O4S3/c1-15(26)22-12-17-8-9-19(31-17)18-14-30-21(23-18)24-20(27)13-25(2)32(28,29)11-10-16-6-4-3-5-7-16/h3-11,14H,12-13H2,1-2H3,(H,22,26)(H,23,24,27)/b11-10+

• InChIKey:
• JHSMLUBSWIKQNW-UHFFFAOYSA-N

• N-[4-[5-(acetamidomethyl)thiophen-2-yl]-1,3-thiazol-2-yl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide is a useful research compound. Its molecular formula is C21H22N4O4S3 and its molecular weight is 490.61. The purity is usually 95%.

3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone

In Stock

• CAS RN:
• 898779-03-8

• Formula:
• C19H18O5

• InChI:
• InChI=1S/C19H18O5/c1-2-22-18(21)15-7-3-5-13(11-15)17(20)14-6-4-8-16(12-14)19-23-9-10-24-19/h3-8,11-12,19H,2,9-10H2,1H3

• InChIKey:
• PEZPMOLZSRKHRL-UHFFFAOYSA-N

• 3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone is a useful research compound. Its molecular formula is C19H18O5 and its molecular weight is 326.3 g/mol. The purity is usually 95%.

3,4-Dichloro-2-fluoropyridine

In Stock

• CAS RN:
• 851179-03-8

• Formula:
• C5H2Cl2FN

• InChI:
• InChI=1S/C5H2Cl2FN/c6-3-1-2-9-5(8)4(3)7/h1-2H

• InChIKey:
• MKOVSIGZRKFZFE-UHFFFAOYSA-N

• 3,4-Dichloro-2-fluoropyridine is a useful research compound. Its molecular formula is C5H2Cl2FN and its molecular weight is 165.98 g/mol. The purity is usually 95%.

3-(2,2-Dimethylpropyl)cyclobutane-1-carbaldehyde

In Stock

• CAS RN:
• 1404379-03-8

• Formula:
• C10H18O

• InChI:
• InChI=1S/C10H18O/c1-10(2,3)6-8-4-9(5-8)7-11/h7-9H,4-6H2,1-3H3

• InChIKey:
• IXXCSDOJDCPNAH-UHFFFAOYSA-N

• 3-(2,2-Dimethylpropyl)cyclobutane-1-carbaldehyde is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.253. The purity is usually 95%.

3-(3-chloro-4-fluorophenyl)-N-(7-oxaspiro[3.5]nonan-1-yl)propanamide

Usually In Stock

• CAS RN:
• 2175979-03-8

• Formula:
• C17H21ClFNO2

• InChI:
• InChI=1S/C17H21ClFNO2/c18-13-11-12(1-3-14(13)19)2-4-16(21)20-15-5-6-17(15)7-9-22-10-8-17/h1,3,11,15H,2,4-10H2,(H,20,21)

• InChIKey:
• TWHGANQWVNXUCQ-UHFFFAOYSA-N

• 3-(3-chloro-4-fluorophenyl)-N-(7-oxaspiro[3.5]nonan-1-yl)propanamide is a useful research compound. Its molecular formula is C17H21ClFNO2 and its molecular weight is 325.81. The purity is usually 95%.

(3R,4S)-1-acetyl-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid

• CAS RN:
• 2224216-73-1; 2418779-03-8

• Formula:
• C13H14FNO3

• InChI:
• InChI=1S/C13H14FNO3/c1-8(16)15-6-11(12(7-15)13(17)18)9-3-2-4-10(14)5-9/h2-5,11-12H,6-7H2,1H3,(H,17,18)/t11-,12+/m1/s1

• InChIKey:
• SRZAMAGUVVGVQU-NEPJUHHUSA-N

• (3R,4S)-1-acetyl-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H14FNO3 and its molecular weight is 251.257. The purity is usually 95%.